Cas no 116279-08-4 (3-Cyclopentylpropyne)

• Product Name: 3-Cyclopentylpropyne
• CAS No: 116279-08-4
• MF: C₈H₁₂
• MW: 108.180882453918
• MDL: MFCD00041559
• CID: 91458
• PubChem ID: 521007
• Update Time: 2025-04-18

3-Cyclopentylpropyne Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOPENTYL-1-PROPYNE
• (2-propynyl)cyclopentane
• cyclopentane,2-propynyl-
• TIMTEC-BB SBB008891
• prop-2-ynylcyclopentane
• 2-propynylcyclopentane
• 3-CYCLOPENTYL-1-PROPYNE 98%
• 3-Cyclopentyl-1-propyne, 98+%
• CS-0230395
• DTXSID60334530
• EN300-103716
• FT-0615575
• J-003416
• Prop-2-ynyl-cyclopentane
• 116279-08-4
• MFCD00041559
• 3-Cyclopentyl-1-propyne, 97%
• Cyclopentylpropyne
• 3-cyclopentylpropyne
• AKOS015916730
• 2-Propynylcyclopentane #
• (Prop-2-yn-1-yl)cyclopentane
• prop-2-yn-1-ylcyclopentane
• G39400
• 3-Cyclopentylpropyne

• MDL： MFCD00041559
• Inchi： 1S/C8H12/c1-2-5-8-6-3-4-7-8/h1,8H,3-7H2
• InChI Key： VBTCAHMANZTRMG-UHFFFAOYSA-N
• SMILES： C1(CC#C)CCCC1
• BRN： 2424582

Computed Properties

• Exact Mass: 108.09400
• Monoisotopic Mass: 108.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Colorless or yellow liquid
• Density: 0.827 g/mL at 25 °C(lit.)
• Melting Point: 132-134 °C
• Boiling Point: 132-134 °C(lit.)
• Flash Point: Fahrenheit: 69.8 ° f
  Celsius: 21 ° c
  
• Refractive Index: n20/D 1.4490(lit.)
• Solubility: Not miscible or difficult to mix.
• PSA: 0.00000
• LogP: 2.19990
• Solubility: Insoluble in water

3-Cyclopentylpropyne Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H318
• Warning Statement： P210-P280-P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-22-41
• Safety Instruction： S16
• Hazardous Material Identification：
• Safety Term：S16-26-36/39
• Packing Group：II
• Packing Group：II
• Risk Phrases：R10
• HazardClass：3
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides